Cas no 2227741-45-7 ((1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol)

• Product Name: (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol
• CAS No: 2227741-45-7
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 6529246
• PubChem ID: 96128078
• Update Time: 2025-05-25

(1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol
• (1R)-2-amino-1-[4-(dimethylamino)-3-fluorophenyl]ethan-1-ol
• 2227741-45-7
• EN300-1757016

• Inchi： 1S/C10H15FN2O/c1-13(2)9-4-3-7(5-8(9)11)10(14)6-12/h3-5,10,14H,6,12H2,1-2H3/t10-/m0/s1
• InChI Key： JVYBIJHWDRWANM-JTQLQIEISA-N
• SMILES： FC1C=C(C=CC=1N(C)C)[C@H](CN)O

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5Ų

Additional information on (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol

Comprehensive Overview of (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol (CAS No. 2227741-45-7): Properties, Applications, and Research Insights

The compound (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol (CAS No. 2227741-45-7) is a chiral amino alcohol derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the fluorophenyl moiety and dimethylamino group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol has surged, driven by the growing emphasis on enantioselective synthesis in drug design. The compound's fluorine substitution enhances its metabolic stability and bioavailability, addressing key challenges in modern medicinal chemistry. Scientists frequently search for "CAS 2227741-45-7 applications" or "fluorinated amino alcohol synthesis," reflecting its relevance in cutting-edge research.

The stereochemistry of (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol is critical for its biological activity. The (1R) configuration ensures optimal interaction with target proteins, a topic explored in studies on GPCR modulation and enzyme inhibition. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to characterize this compound, as evidenced by queries like "chiral purity analysis methods" in scientific databases.

From a synthetic perspective, 2227741-45-7 serves as a precursor for heterocyclic compounds with potential therapeutic applications. Its amino alcohol functionality allows for diverse chemical transformations, including reductive amination and cyclization reactions. Industry professionals often investigate "scalable synthesis of fluorinated phenylethanols" or "green chemistry approaches" for such intermediates, aligning with sustainable manufacturing trends.

Beyond pharmaceutical applications, (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol has shown promise in material science, particularly in designing chiral catalysts for asymmetric synthesis. The dimethylamino group's electron-donating properties and the fluorine atom's electronegativity create unique electronic effects that influence reaction outcomes. This dual functionality explains why search terms like "fluorine in catalyst design" and "amino alcohol ligands" frequently appear in literature reviews.

Quality control of CAS 2227741-45-7 remains a critical consideration, with analytical challenges including stereoisomer separation and impurity profiling. Advanced techniques like LC-MS and NMR spectroscopy are essential for verifying the compound's identity and purity, topics often searched alongside "pharmaceutical intermediate characterization." Regulatory compliance with ICH guidelines further underscores the importance of rigorous quality assessment for this material.

The stability profile of (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol under various conditions (pH, temperature, and light exposure) represents another area of practical interest. Formulation scientists frequently examine "degradation pathways of fluorinated compounds" and "excipient compatibility" when working with such specialized intermediates. Proper storage recommendations typically include protection from moisture and oxidation to maintain compound integrity.

Emerging research directions for 2227741-45-7 include its potential in prodrug development and targeted drug delivery systems. The compound's structural versatility allows conjugation with various biocompatible polymers and targeting moieties, addressing contemporary needs in personalized medicine. These applications correlate with growing searches for "smart drug carriers" and "precision medicine intermediates" across scientific platforms.

From a commercial standpoint, the global market for chiral pharmaceutical intermediates like (1R)-2-amino-1-4-(dimethylamino)-3-fluorophenylethan-1-ol continues to expand, driven by increasing R&D investment in specialty chemicals. Supply chain professionals often track "GMP-certified amino alcohol suppliers" and "custom synthesis services," reflecting the compound's importance in the fine chemicals sector. The development of cost-effective production methods remains an active area of process chemistry innovation.

In conclusion, CAS 2227741-45-7 represents a sophisticated chemical entity with multifaceted applications in modern science. Its combination of chirality, fluorination, and amino alcohol functionality positions it as a valuable tool for researchers addressing complex challenges in drug development and beyond. As scientific understanding evolves, this compound will likely continue to feature prominently in discussions about next-generation therapeutics and advanced material design.